Cas no 200000-17-5 (6-Chloro-2-(methylsulfanyl)pyrimidine-4-carbonyl chloride)

6-Chloro-2-(methylsulfanyl)pyrimidine-4-carbonyl chloride structure
200000-17-5 structure
Product Name:6-Chloro-2-(methylsulfanyl)pyrimidine-4-carbonyl chloride
CAS No:200000-17-5
MF:C6H4Cl2N2OS
MW:223.07975769043
CID:2840178
PubChem ID:71357434
Update Time:2025-04-21

6-Chloro-2-(methylsulfanyl)pyrimidine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

    • DTXSID00781509
    • 6-Chloro-2-(methylthio)pyrimidine-4-carbonyl chloride
    • 6-Chloro-2-(methylsulfanyl)pyrimidine-4-carbonyl chloride
    • SCHEMBL5850051
    • 200000-17-5
    • Inchi: 1S/C6H4Cl2N2OS/c1-12-6-9-3(5(8)11)2-4(7)10-6/h2H,1H3
    • InChI Key: KOASFDHANLMFGZ-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C(=O)Cl)=NC(=N1)SC

Computed Properties

  • Exact Mass: 221.9421393Da
  • Monoisotopic Mass: 221.9421393Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 68.2Ų
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